Cas no 1245258-69-8 (Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-4-carboxylate
• CAS No: 1245258-69-8
• MF: C₁₃H₁₃ClN₂O₂
• MW: 264.707522153854
• CID: 1089200
• PubChem ID: 56956009
• Update Time: 2025-04-20

Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-4-carboxylate
• ethyl 5-chloro-1-(4-methylphenyl)pyrazole-4-carboxylate
• 1245258-69-8
• 1H-Pyrazole-4-carboxylic acid, 5-chloro-1-(4-methylphenyl)-, ethyl ester
• AKOS022172605
• 5-Chloro-1-p-tolyl-1H-pyrazole-4-carboxylic acid ethyl ester
• DTXSID00718951
• Ethyl5-chloro-1-(p-tolyl)-1H-pyrazole-4-carboxylate
• Ethyl 5-chloro-1-(4-methylphenyl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C13H13ClN2O2/c1-3-18-13(17)11-8-15-16(12(11)14)10-6-4-9(2)5-7-10/h4-8H,3H2,1-2H3
• InChI Key： PVAKLECWZNYJOC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=NN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 264.0665554g/mol
• Monoisotopic Mass: 264.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.1Ų